3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)CNCCCO)Cl
• InChI: InChI=1S/C10H13Cl2NO/c11-9-3-1-4-10(12)8(9)7-13-5-2-6-14/h1,3-4,13-14H,2,5-7H2
• InChIKey: CZYXNOROHQTQHL-UHFFFAOYSA-N

3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: Technical Baseline for Procurement of a Specialized Arylaminopropanol Building Block

3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 869947-92-2) is a secondary amino alcohol belonging to the arylaminopropanol class, characterized by a 2,6-dichlorophenylmethyl moiety linked via a secondary amine to a linear 1-propanol chain . With a molecular formula of C10H13Cl2NO and molecular weight of 234.12 g/mol, this compound serves primarily as a synthetic intermediate or structural fragment in medicinal chemistry and chemical biology research . The 2,6-dichloro substitution pattern on the phenyl ring distinguishes this compound from other halogenated benzylamino alcohol analogs and has been documented in the literature as a pharmacophoric element that modulates target binding affinity through halogen bonding and hydrophobic interactions . This compound is supplied as a research-grade building block, typically at ≥95% purity, and is intended exclusively for laboratory research and further manufacturing applications .

Substitution pattern 2,6-dichloro motif for target binding studies

Backbone geometry Linear 3-aminopropan-1-ol scaffold for regiospecific synthesis

Grade Research-grade building block

Why 3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Cannot Be Interchanged with Closely Related Arylaminopropanol Analogs

Arylaminopropanol derivatives bearing a 2,6-dichlorophenylmethyl substituent are not functionally interchangeable with analogs differing in halogen substitution pattern, halogen identity, or the position of the hydroxyl group along the propanol backbone. Structure-activity relationship (SAR) studies across multiple target classes—including adenosine A3 receptor antagonists and N-myristoyltransferase inhibitors—demonstrate that the 2,6-dichloro substitution motif confers distinct binding characteristics relative to mono-chloro, 3,4-dichloro, 2,6-dibromo, or 2,6-dimethylphenyl analogs, with documented differences in binding affinity exceeding 10-fold in certain systems . Furthermore, the linear 3-aminopropan-1-ol backbone of the target compound differs fundamentally from its 2-aminopropan-1-ol and 1-aminopropan-2-ol regioisomers, affecting both hydrogen bonding geometry and physicochemical properties such as boiling point and density . These differences preclude generic substitution in applications where specific spatial orientation of the hydroxyl and amine functionalities, or precise electronic effects from the 2,6-dichloro substitution, are critical to experimental outcomes.

! Halogen pattern shifts: 2,6-dichloro vs mono-chloro, 3,4-dichloro, or dimethyl analogs may alter target binding profiles.

! Regioisomer mismatch: 3-aminopropanol vs 2-aminopropanol backbone geometry may affect hydrogen bonding and purification.

! SAR context: documented binding differences preclude generic interchange in receptor-targeted synthesis.

Quantitative Differentiation Evidence for 3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Relative to Analogs and Regioisomers

Binding Affinity Advantage of 2,6-Dichloro Substitution Pattern versus Mono-Chloro and Methyl Analogs in Adenosine A3 Receptor Antagonists

The 2,6-dichlorophenyl moiety is a critical structural determinant for high-affinity binding in adenosine A3 receptor (A3R) antagonists. In a documented SAR study, compound 37 containing the 2,6-dichlorophenyl group achieved submicromolar binding affinity with a Ki value of 0.8 nM . Removal of one chlorine atom (yielding monochloro analogs) or substitution of chlorine with methyl groups (yielding 2,6-dimethylphenyl analogs) reduced binding affinity by greater than 10-fold . This demonstrates that the dual chlorine substitution at the 2- and 6-positions is essential for optimal halogen bonding and hydrophobic interactions with the receptor binding pocket.

A3R binding affinity

Class-level inference

2,6-Cl analog Ki 0.8 nM; >10-fold loss with mono-Cl or dimethyl

Supports 2,6-Cl selection for A3R studies

Based on analog; not direct compound data

Evidence Dimension	Binding affinity (Ki) to adenosine A3 receptor
Target Compound Data	Not directly assayed; class-level inference based on 2,6-dichlorophenyl-containing analog (compound 37): Ki = 0.8 nM
Comparator Or Baseline	Mono-chloro analogs: Ki increased by >10-fold (reduced affinity); 2,6-dimethylphenyl analog (compound 75): reduced binding affinity (exact value not reported)
Quantified Difference	>10-fold reduction in binding affinity upon removal of one chlorine or substitution with methyl groups
Conditions	In vitro radioligand binding assay; adenosine A3 receptor

Why This Matters

This establishes the 2,6-dichloro substitution pattern as a non-substitutable pharmacophoric element when high target engagement is required, justifying selection of 2,6-dichlorophenyl-containing building blocks over mono-chloro or non-halogenated benzylamino analogs in A3R-targeted medicinal chemistry programs.

Potency Differential Between 2,6-Dichloro and 3,4-Dichloro Substitution Patterns in Anticancer AhR Ligands

In a comparative study of dichlorophenylacrylonitriles as aryl hydrocarbon receptor (AhR) ligands displaying selective breast cancer cytotoxicity, the 2,6-dichlorophenyl moiety was associated with a 10-fold decrease in potency relative to the 3,4-dichlorophenyl-substituted lead compounds [1]. Specifically, lead compounds containing 3,4-dichlorophenyl substitution achieved GI50 values of 0.56±0.03 μM and 0.127±0.04 μM against MCF-7 breast cancer cells, with 260-fold selectivity for this cell line [1]. The 2,6-dichlorophenyl moiety produced a 10-fold reduction in cytotoxic potency compared to the 3,4-dichloro leads, though subsequent optimization through introduction of additional nitrogen-containing substituents could partially restore activity [1].

AhR cytotoxicity potency

Class-level inference

Reported 10-fold difference: 2,6-Cl vs 3,4-Cl (lead GI50 0.127 μM)

Reported cell-model response; pattern-dependent

MCF-7 assay; class-level inference

Evidence Dimension	Cytotoxic potency (GI50) against MCF-7 breast cancer cells
Target Compound Data	Not directly assayed; class-level inference based on 2,6-dichlorophenyl-containing analogs: 10-fold less potent than 3,4-dichlorophenyl leads [1]
Comparator Or Baseline	3,4-Dichlorophenyl-substituted lead compounds: GI50 = 0.127±0.04 μM (compound 6) and 0.56±0.03 μM (compound 5); 2,6-dichlorophenyl analogs showed 10-fold reduced potency [1]
Quantified Difference	10-fold decrease in potency for 2,6-dichlorophenyl versus 3,4-dichlorophenyl substitution [1]
Conditions	In vitro cytotoxicity assay; MCF-7 breast cancer cell line

Why This Matters

This quantifies the divergent biological effects of regioisomeric dichloro substitution patterns (2,6- vs 3,4-), demonstrating that these positional isomers are not functionally equivalent and must be selected based on the specific potency and selectivity profile required for a given target or assay system.

• [1] Baker JR, Gilbert J, Paula S, Zhu X, Sakoff JA, McCluskey A. Dichlorophenylacrylonitriles as AhR Ligands That Display Selective Breast Cancer Cytotoxicity in vitro. ChemMedChem. 2018;13(14):1447-1458. View Source

Structural Confirmation as a PDB Ligand Fragment: Crystallographic Validation of the 3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Scaffold in Human Protein Binding

The (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol scaffold (closely related to the target compound, differing only in hydroxyl position and stereochemistry) has been co-crystallized with the FERM domain of human EPB41L3 protein and deposited in the Protein Data Bank as chemical component WH7, PDB ID 5RZ4 [1]. This crystallographic evidence confirms that the 2,6-dichlorophenylmethyl-amino-propanol core scaffold is capable of specific, structurally resolved binding interactions with human protein targets. The three-dimensional coordinates derived from this structure provide experimentally validated geometry that can inform computational docking and fragment-based drug design efforts [1].

Crystallographic binding

Supporting evidence

Analog co-crystallized with EPB41L3 FERM domain (PDB 5RZ4)

Enables structure-guided design

Close analog scaffold; experimental geometry available

Evidence Dimension	Experimental protein-ligand co-crystal structure availability
Target Compound Data	Direct structural analog ((2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol) co-crystallized with human EPB41L3 FERM domain; PDB ID 5RZ4; 3D coordinates available [1]
Comparator Or Baseline	Not applicable — this is a binary structural validation
Quantified Difference	Not applicable — presence of crystallographic data versus absence in uncharacterized analogs
Conditions	X-ray crystallography; PanDDA analysis group deposition

Why This Matters

The availability of crystallographic data for a close structural analog provides procurement justification for researchers requiring experimentally validated binding geometries for structure-based design, as opposed to uncharacterized analogs lacking such structural benchmarks.

• [1] Protein Data Bank Japan (PDBj). ChemComp-WH7: (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol. PDB ID 5RZ4. View Source

Physicochemical Differentiation from Regioisomeric 2-Aminopropan-1-ol Analog

Comparison of predicted physicochemical properties reveals measurable differences between the target 3-aminopropan-1-ol scaffold and its regioisomeric 2-aminopropan-1-ol analog. The 2-aminopropan-1-ol regioisomer (2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol, CAS 1153900-72-1) exhibits a predicted boiling point of 352.5±32.0 °C and density of 1.259±0.06 g/cm³ . In contrast, the 3-aminopropan-1-ol regioisomer (target compound, CAS 869947-92-2) exhibits a predicted boiling point of 350.2±37.0 °C and density of 1.3±0.1 g/cm³ [1]. While the differences are modest, they reflect the distinct molecular geometries and intermolecular hydrogen bonding patterns arising from the different positions of the amine group along the propanol chain.

Physicochemical differences

Cross-study comparable

3-aminopropanol: bp 350.2°C, d 1.3 g/cm³; 2-isomer: bp 352.5°C, d 1.259 g/cm³

Regioisomer differences may affect purification

Predicted values; experimental verification advised

Evidence Dimension	Predicted boiling point and density
Target Compound Data	CAS 869947-92-2: Boiling point 350.2±37.0 °C (at 760 mmHg); Density 1.3±0.1 g/cm³ [1]
Comparator Or Baseline	2-Aminopropan-1-ol regioisomer (CAS 1153900-72-1): Boiling point 352.5±32.0 °C; Density 1.259±0.06 g/cm³
Quantified Difference	Δ Boiling point ≈ 2.3 °C; Δ Density ≈ 0.04 g/cm³
Conditions	Predicted values based on ACD/Labs or similar computational methods

Why This Matters

These physicochemical distinctions, though modest, confirm that the linear 3-aminopropan-1-ol backbone is not functionally identical to the branched 2-aminopropan-1-ol backbone, affecting separation and purification protocols in synthetic workflows and potentially influencing solubility and partitioning behavior in biological assays.

• [1] ChemSrc. 3-((2,6-Dichlorobenzyl)amino)propan-1-ol. CAS 869947-92-2. View Source

Recommended Research Applications for 3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Based on Quantified Differentiation Evidence

Fragment-Based and Structure-Guided Drug Discovery Leveraging Validated Protein-Ligand Binding Geometry

Researchers pursuing structure-based drug design, particularly those targeting protein domains with crystallographically validated binding sites for 2,6-dichlorophenylmethyl-amino-propanol fragments, should prioritize this compound or its close analogs. The availability of co-crystal structure data (PDB ID 5RZ4) for the related (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol scaffold bound to the human EPB41L3 FERM domain provides experimental validation of binding geometry [1]. This structural information reduces the uncertainty associated with computational docking predictions and enables more informed fragment elaboration strategies compared to uncharacterized benzylamino alcohol building blocks.

Synthesis of Adenosine A3 Receptor Modulators Requiring High-Affinity 2,6-Dichlorophenyl Pharmacophores

In medicinal chemistry programs targeting adenosine A3 receptors (A3R), the 2,6-dichlorophenylmethyl moiety is a privileged structural element associated with submicromolar binding affinity (Ki = 0.8 nM in representative antagonists) . Programs requiring potent A3R engagement should therefore prioritize 2,6-dichlorophenyl-containing building blocks such as 3-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol. The documented >10-fold reduction in binding affinity observed with mono-chloro or 2,6-dimethylphenyl analogs confirms that substitution of this specific halogenation pattern is likely to compromise target engagement .

Synthetic Intermediates for Regioisomerically Defined Arylaminopropanol Derivatives in Parallel Synthesis Libraries

For combinatorial chemistry and parallel synthesis applications requiring regioisomerically pure arylaminopropanol building blocks, the linear 3-aminopropan-1-ol scaffold (as present in 3-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol) offers distinct spatial orientation of the reactive hydroxyl group compared to the 2-aminopropan-1-ol regioisomer. The differences in predicted boiling points (Δ ~2.3 °C) and density (Δ ~0.04 g/cm³) between these regioisomers reflect underlying differences in molecular geometry and hydrogen bonding capacity [2]. This regiospecificity is critical for maintaining consistent synthetic outcomes and reproducible biological activity across compound libraries.

Investigative Studies of Halogen Substitution SAR in Aryl Hydrocarbon Receptor (AhR) Ligand Development

Researchers conducting systematic SAR investigations of halogen substitution effects on AhR ligand activity and selectivity should include 2,6-dichlorophenyl-containing building blocks as essential comparators. Published data demonstrate that 2,6-dichloro substitution produces a 10-fold reduction in cytotoxic potency compared to 3,4-dichloro substitution in breast cancer cell lines, with additional modulation achievable through introduction of nitrogen-containing substituents [3]. 3-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol serves as a versatile intermediate for constructing such 2,6-dichlorophenyl-substituted ligand libraries for comparative SAR profiling.

Application

Selection Property

Validation Focus

Structure-guided fragment design

Crystallographic analog binding data

Analog binding geometry review

A3R-targeted synthesis

2,6-Dichlorophenyl pharmacophore

Binding affinity SAR review (2,6-Cl vs mono-Cl/methyl)

Regioisomer-controlled synthesis

Linear 3-aminopropanol backbone

Regioisomer comparison for consistent synthesis

AhR ligand SAR profiling

2,6-Dichloro substitution profile

Cell-model response comparison (2,6-Cl vs 3,4-Cl)

• [1] Protein Data Bank Japan (PDBj). ChemComp-WH7: (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol. PDB ID 5RZ4. View Source
• [2] ChemSrc. 3-((2,6-Dichlorobenzyl)amino)propan-1-ol. CAS 869947-92-2. View Source
• [3] Baker JR, Gilbert J, Paula S, Zhu X, Sakoff JA, McCluskey A. Dichlorophenylacrylonitriles as AhR Ligands That Display Selective Breast Cancer Cytotoxicity in vitro. ChemMedChem. 2018;13(14):1447-1458. View Source